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Compound of Interest

Compound Name:
5-Bromo-2-chloro-4-

hydroxybenzonitrile

Cat. No.: B8137393

Get Quote

Strategic Sourcing, Synthesis Logic, and Quality
Assurance for Drug Development
Executive Summary: The Pharmacophore Scaffold
5-Bromo-2-chloro-4-hydroxybenzonitrile (CAS 1259020-46-6) is not merely a catalog

chemical; it is a high-value regioselective scaffold used in the synthesis of next-generation

metabolic therapeutics.[1] Its structural uniqueness lies in the orthogonal reactivity of its

substituents: a phenolic hydroxyl for etherification, a nitrile for heterocycle formation, and two

distinct halogens (Cl, Br) allowing for sequential cross-coupling reactions (e.g., Suzuki-

Miyaura).[1]

This compound is increasingly relevant in the development of Thyroid Hormone Receptor-beta

(THR-β) agonists (analogous to Resmetirom intermediates) and SGLT2 inhibitors, where

halogenated phenyl rings are critical for binding affinity and metabolic stability.[1]
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Before sourcing, verify the identity against these immutable constants. Errors in halogen

positioning (e.g., 3-bromo vs. 5-bromo) are common in lower-grade supplies and will lead to

total synthesis failure.[1]

Property Specification

CAS Number 1259020-46-6

IUPAC Name 5-Bromo-2-chloro-4-hydroxybenzonitrile

Molecular Formula C₇H₃BrClNO

Molecular Weight 232.46 g/mol

Appearance White to off-white crystalline powder

Melting Point 158–163 °C (Typical)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

Key Impurities 3-Bromo isomer (regioisomer), dibromo species

Synthesis & Cost Drivers
Understanding the synthesis route is crucial for negotiating price and anticipating impurity

profiles.[1] The cost is driven by the regioselectivity required to place the bromine atom at

position 5 without over-brominating or hitting position 3.

Industrial Synthesis Pathway
The most robust route utilizes the directing effects of the hydroxyl group (activating, ortho/para)

versus the nitrile (deactivating, meta).[1]
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Figure 1: Synthesis pathway highlighting the critical regioselective bromination step.

Cost Analysis:

Raw Material: 4-Hydroxybenzonitrile is a commodity chemical (low cost).[1]

Process Cost: The purification step (recrystallization) to remove the 3-bromo isomer drives

the price up.[1] Cheap suppliers often skip this, resulting in 90-95% purity which is

unacceptable for GMP steps.[1]

Market Analysis: Suppliers & Price
The market for this compound is tiered.[1] "Catalog" suppliers often re-package from a few key

manufacturers in China and India.[1]

Pricing Tiers (Estimated Q4 2025)
Scale Price Range (USD) Supplier Type Lead Time

Research (1g - 5g) $120 - $350
Sigma-Aldrich, TCI,

Combi-Blocks
1-3 Days

Pilot (100g - 1kg) $1,500 - $4,000/kg
BLD Pharm, Enamine,

Custom Synthesis
2-4 Weeks

Bulk (>10kg) Negotiated

WuXi AppTec,

PharmBlock,

ChemSigma

4-8 Weeks

Recommended Suppliers
Sigma-Aldrich (Merck): Best for reference standards.[1] High price, guaranteed CoA.

BLD Pharm / Combi-Blocks: Best balance of price and quality for medicinal chemistry scale

(1-100g).[1]

BenchChem / ChemSigma: Aggregators useful for finding bulk sources.[1]
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Procurement & Quality Control (The "Self-
Validating" Protocol)
Trust, but verify. Do not accept a supplier's Certificate of Analysis (CoA) blindly, especially for

functionalized halogenated aryls where isomer separation is difficult.[1]

The "Triad" Verification Workflow
Every batch must pass these three checkpoints before entering the synthesis pipeline.
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Figure 2: Mandatory Quality Control Workflow for incoming raw materials.

Specific QC Criteria:
1H NMR: You must observe two distinct aromatic signals. Due to the 2,4,5-substitution

pattern, the protons at positions 3 and 6 are singlets (or weak doublets depending on long-

range coupling).[1] If you see complex splitting, you have the wrong isomer.[1]
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HPLC Purity: Set the threshold at >98.0%. Impurities >1% will interfere with subsequent

Suzuki couplings by poisoning the Palladium catalyst.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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